Cas no 13745-93-2 (Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro-)

• Product Name: Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro-
• CAS No: 13745-93-2
• MF: C₁₃H₇Cl₂NS
• MW: 280.172379732132
• CID: 3716423
• PubChem ID: 10588793
• Update Time: 2025-04-22

Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro-
• 8,11-dichlorodibenzo[b,f][1,4]thiazepine
• 13745-93-2
• SCHEMBL4672786
• 8,11-dichloro-dibenzo[b,f][1,4]thiazepine
• BNMGZSXLTDDSNP-UHFFFAOYSA-N

• Inchi： 1S/C13H7Cl2NS/c14-8-5-6-12-10(7-8)16-13(15)9-3-1-2-4-11(9)17-12/h1-7H
• InChI Key： BNMGZSXLTDDSNP-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2C(Cl)=NC2=CC(Cl)=CC=C12

Computed Properties

• Exact Mass: 278.9676258Da
• Monoisotopic Mass: 278.9676258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.7Ų